Cas no 2308469-50-1 (4-{(1R)-1-cyclohexylethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-{(1R)-1-cyclohexylethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2308469-50-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6335900
• PubChem ID: 165540974
• Update Time: 2025-10-29

4-{(1R)-1-cyclohexylethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(1R)-1-cyclohexylethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1485271
• 4-{[(1R)-1-cyclohexylethyl]carbamoyl}-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2308469-50-1

• Inchi： 1S/C28H34N2O5/c1-18(19-9-3-2-4-10-19)29-27(33)25(15-16-26(31)32)30-28(34)35-17-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,18-19,24-25H,2-4,9-10,15-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t18-,25?/m1/s1
• InChI Key： GBGQCCRGBMPDPE-YDONVPIESA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](C)C1CCCCC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-{(1R)-1-cyclohexylethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-{(1R)-1-cyclohexylethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid (CAS No. 2308469-50-1)

4-{(1R)-1-cyclohexylethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by its CAS number 2308469-50-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound features a complex structural framework, incorporating both cyclohexyl and fluorene moieties, which contribute to its unique chemical properties and potential biological activities. The presence of multiple functional groups, such as carbamoyl and methoxycarbonyl substituents, further enhances its versatility in synthetic applications and drug development.

The structural design of 4-{(1R)-1-cyclohexylethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid positions it as a promising candidate for various therapeutic applications. The cyclohexyl group provides steric hindrance and stability, while the fluorene moiety is known for its luminescent properties and potential use in imaging techniques. These characteristics make the compound particularly interesting for research in medicinal chemistry and pharmacology.

In recent years, there has been a growing interest in the development of novel compounds with enhanced binding affinity and selectivity for biological targets. The combination of the carbamoyl and methoxycarbonyl groups in this molecule suggests potential interactions with enzymes and receptors, making it a valuable scaffold for drug discovery. Specifically, the methoxycarbonyl group can serve as a protecting group in peptide synthesis, while the carbamoyl moiety may participate in hydrogen bonding interactions, crucial for receptor binding.

Current research in the field of organic chemistry has highlighted the importance of functionalized amino acids in designing bioactive molecules. The butanoic acid backbone of 4-{(1R)-1-cyclohexylethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid provides a suitable platform for further derivatization, enabling the creation of libraries of compounds with tailored properties. This approach is particularly relevant in high-throughput screening programs aimed at identifying lead compounds for drug development.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, are employed to construct the complex framework efficiently. These methods are critical in maintaining the stereochemical integrity of the molecule, which is often essential for biological activity.

The potential applications of 4-{(1R)-1-cyclohexylethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid extend beyond traditional pharmaceuticals. Its unique structural features make it a suitable candidate for use in materials science, particularly in the development of advanced polymers and coatings with enhanced mechanical and thermal properties. Additionally, the luminescent properties of the fluorene moiety open avenues for applications in optoelectronic devices and sensors.

In conclusion, 4-{(1R)-1-cyclohexylethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2308469-50-1) represents a significant advancement in synthetic chemistry with broad implications for pharmaceuticals and materials science. Its complex structure and versatile functional groups position it as a valuable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.